Cas no 132503-53-8 (3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid)
3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid
- 3-(1,3-Benzodioxol-5-yl)-2-(phenylmethoxycarbonylamino)propanoic acid
- 3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid
-
- Inchi: 1S/C18H17NO6/c20-17(21)14(8-13-6-7-15-16(9-13)25-11-24-15)19-18(22)23-10-12-4-2-1-3-5-12/h1-7,9,14H,8,10-11H2,(H,19,22)(H,20,21)
- InChI Key: CMHUDFIUIKRMCC-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 465
- XLogP3: 2.8
- Topological Polar Surface Area: 94.1
3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-121159-0.05g |
3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid |
132503-53-8 | 0.05g |
$563.0 | 2023-05-24 | ||
| Enamine | EN300-121159-0.1g |
3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid |
132503-53-8 | 0.1g |
$591.0 | 2023-05-24 | ||
| Enamine | EN300-121159-0.25g |
3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid |
132503-53-8 | 0.25g |
$617.0 | 2023-05-24 | ||
| Enamine | EN300-121159-0.5g |
3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid |
132503-53-8 | 0.5g |
$645.0 | 2023-05-24 | ||
| Enamine | EN300-121159-1.0g |
3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid |
132503-53-8 | 1g |
$671.0 | 2023-05-24 | ||
| Enamine | EN300-121159-2.5g |
3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid |
132503-53-8 | 2.5g |
$1315.0 | 2023-05-24 | ||
| Enamine | EN300-121159-5.0g |
3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid |
132503-53-8 | 5g |
$1945.0 | 2023-05-24 | ||
| Enamine | EN300-121159-10.0g |
3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid |
132503-53-8 | 10g |
$2884.0 | 2023-05-24 | ||
| Enamine | EN300-121159-50mg |
3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid |
132503-53-8 | 50mg |
$480.0 | 2023-10-02 | ||
| Enamine | EN300-121159-100mg |
3-(1,3-dioxaindan-5-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid |
132503-53-8 | 100mg |
$502.0 | 2023-10-02 |
3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid
Introduction to 3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid (CAS No. 132503-53-8)
3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 132503-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a dioxaindan core and functional groups such as benzyloxy carbonyl and amino functionalities. The unique arrangement of these structural elements imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of novel therapeutic agents.
The dioxaindan moiety, a bicyclic lactone derivative, is known for its stability and reactivity under various chemical conditions. This structural feature allows for facile modifications at multiple positions, enabling the design of derivatives with tailored biological activities. In particular, the presence of the benzyloxy carbonyl group suggests potential applications in peptide coupling and protease inhibition studies, as this moiety is commonly employed in protecting groups for amino acids during solid-phase peptide synthesis. Furthermore, the amino group at the propionic acid side chain provides a site for further derivatization, such as amidation or alkylation, which can enhance the pharmacological profile of the compound.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like dioxaindan derivatives in drug discovery. Studies have demonstrated that modifications within the dioxaindan scaffold can modulate binding affinity to biological targets, including enzymes and receptors. For instance, research published in high-impact journals has shown that derivatives of dioxaindan exhibit inhibitory effects on various therapeutic targets relevant to metabolic diseases and inflammation. The structural rigidity provided by the bicyclic system contributes to favorable pharmacokinetic properties, such as improved solubility and metabolic stability.
The benzyloxy carbonyl functionality in 3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid is particularly noteworthy for its role in peptide synthesis. This protecting group is essential for preventing unwanted side reactions during multi-step organic transformations. Its stability under basic conditions makes it an ideal choice for applications involving nucleophilic substitution reactions, where the protection-deprotection cycle is critical for achieving high yields and purity. Moreover, recent innovations in solid-phase peptide synthesis (SPPS) have leveraged this group to streamline the assembly of complex peptide libraries, facilitating high-throughput screening for bioactive molecules.
The amino group at the propionic acid side chain offers additional opportunities for functionalization. In drug development, primary amines are frequently incorporated into molecules to enhance binding interactions with biological targets or to improve pharmacokinetic properties. For example, amine-modified compounds have been shown to exhibit enhanced cell membrane permeability and reduced renal clearance. Furthermore, strategies involving amine-based prodrugs have gained traction as a means to improve bioavailability while minimizing systemic exposure to potentially toxic intermediates.
Current research in synthetic organic chemistry has focused on developing efficient methodologies for constructing complex heterocyclic frameworks like dioxaindan derivatives. Advances in catalytic asymmetric synthesis have enabled the stereoselective construction of these molecules with high enantiomeric purity. Such developments are crucial for pharmaceutical applications where enantiomeric excess can significantly impact biological activity and safety profiles. Additionally, green chemistry principles have been increasingly applied to these synthetic processes, aiming to reduce waste generation and minimize hazardous solvent usage.
In the realm of biomedicine, 3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid has been explored as a precursor for novel therapeutic agents targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors or enzyme systems implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to modify both the dioxaindan core and functional groups like benzyloxy carbonyl and amino provides a versatile platform for designing molecules with optimized pharmacological properties.
The compound's potential applications extend beyond traditional small-molecule drug discovery into areas such as biomaterials and biodegradable polymers. The incorporation of dioxaindan derivatives into polymeric matrices has been investigated for their ability to enhance material stability while maintaining biocompatibility. Such materials are particularly relevant in medical device applications where long-term implantation is required without adverse host responses.
Future directions in research may focus on exploring novel synthetic routes to 3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid, leveraging advances in flow chemistry and continuous manufacturing technologies. These approaches could improve scalability while reducing production costs associated with multi-step syntheses. Additionally, computational modeling techniques such as molecular dynamics simulations may be employed to predict binding interactions between this compound and biological targets before experimental validation.
In conclusion,3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid (CAS No. 132503-53-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and functional versatility. The interplay between its dioxaindan core,benzyloxy carbonyl, and amino groups offers numerous possibilities for generating bioactive molecules with tailored properties. As synthetic methodologies continue to evolve alongside advances in computational biology,this compound is poised to play an increasingly significant role in drug discovery initiatives aimed at addressing unmet medical needs.
132503-53-8 (3-(1,3-dioxaindan-5-yl)-2-{(benzyloxy)carbonylamino}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)